Cas no 2680808-08-4 (tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate)
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28297166
- tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate
- 2680808-08-4
-
- Inchi: 1S/C12H13BrN4O3/c1-12(2,3)20-11(18)15-10-17-16-9(19-10)8-5-4-7(13)6-14-8/h4-6H,1-3H3,(H,15,17,18)
- InChI Key: KGKSZRUBJBUSMZ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)C1=NN=C(NC(=O)OC(C)(C)C)O1
Computed Properties
- Exact Mass: 340.01710g/mol
- Monoisotopic Mass: 340.01710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 90.1Ų
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28297166-0.05g |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate |
2680808-08-4 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28297166-0.1g |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate |
2680808-08-4 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28297166-0.25g |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate |
2680808-08-4 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28297166-0.5g |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate |
2680808-08-4 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28297166-1.0g |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate |
2680808-08-4 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28297166-2.5g |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate |
2680808-08-4 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28297166-5.0g |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate |
2680808-08-4 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 | |
| Enamine | EN300-28297166-10.0g |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate |
2680808-08-4 | 95.0% | 10.0g |
$2884.0 | 2025-03-19 |
tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate
Research Brief on tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate (CAS: 2680808-08-4)
In recent years, the compound tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate (CAS: 2680808-08-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a 1,3,4-oxadiazole core linked to a bromopyridine moiety, has emerged as a promising scaffold for drug discovery due to its versatile pharmacological properties and potential applications in targeting various disease pathways.
The synthesis and characterization of this compound have been extensively studied, with recent literature highlighting its role as a key intermediate in the development of kinase inhibitors and other small-molecule therapeutics. The presence of the bromine atom at the 5-position of the pyridine ring offers a reactive site for further functionalization, enabling the construction of diverse derivative libraries for structure-activity relationship (SAR) studies.
Recent studies have demonstrated the utility of tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate in the design of novel anticancer agents. In vitro evaluations have shown that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases involved in tumor proliferation and metastasis. Molecular docking simulations suggest that the oxadiazole ring system interacts favorably with the ATP-binding sites of these kinases, providing a rationale for further optimization.
Beyond oncology, this compound has also shown promise in the development of antimicrobial agents. Researchers have reported that structural analogs of tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate display significant activity against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The bromopyridine moiety appears to enhance membrane permeability, while the oxadiazole ring contributes to target binding affinity.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce this compound and its derivatives. Green chemistry approaches, including microwave-assisted synthesis and catalyst-free reactions, have been explored to improve yields and reduce environmental impact. These methodological improvements are crucial for scaling up production to meet the demands of preclinical and clinical studies.
Pharmacokinetic studies of related compounds suggest that the tert-butyl carbamate group enhances metabolic stability, potentially addressing one of the key challenges in drug development. However, further investigation is needed to fully characterize the absorption, distribution, metabolism, and excretion (ADME) properties of this specific compound and its derivatives.
In conclusion, tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate represents a valuable chemical scaffold with diverse therapeutic potential. Ongoing research continues to explore its applications across multiple disease areas, with particular emphasis on structure optimization to improve potency, selectivity, and drug-like properties. The compound's unique structural features and demonstrated biological activities make it a compelling subject for future medicinal chemistry campaigns.
2680808-08-4 (tert-butyl N-[5-(5-bromopyridin-2-yl)-1,3,4-oxadiazol-2-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)